N-[(allylamino)carbonothioyl]-5-bromo-2-chlorobenzamide
Description
Synthesis Analysis
The synthesis of related N-allyl-N-(1-(5-bromo-2-((4-chlorobenzyl)oxy)benzyl)piperidin-4-yl)-4-chlorobenzamide compounds involves multiple steps, starting from 1-chloro-4-(chloromethyl)benzene and 5-bromo-2-hydroxybenzaldehyde. These steps include elimination, reduction, and bromination reactions (H. Bi, 2014); (Cheng De-ju, 2014).
Molecular Structure Analysis
The molecular structure of compounds similar to “N-[(allylamino)carbonothioyl]-5-bromo-2-chlorobenzamide” has been characterized using 1H NMR, 13C NMR, and mass spectrometry, providing detailed insights into their chemical composition and configuration. For instance, the study by Goreshnik and Mys’kiv (2007) on related compounds shows the importance of structural analysis in understanding the molecular architecture and reactivity of such complex molecules (E. Goreshnik, M. Mys’kiv, 2007).
Chemical Reactions and Properties
The chemical reactivity of “N-[(allylamino)carbonothioyl]-5-bromo-2-chlorobenzamide”-related compounds includes their participation in various chemical reactions, such as allylation, which is significant for the synthesis of complex organic molecules. Studies have explored the reactivity of allylamines and the catalytic processes involving palladium, showcasing the diverse chemical behavior of these compounds (Liang Sun et al., 2018).
Physical Properties Analysis
Physical properties, including solubility, melting points, and crystalline structure, are crucial for understanding the behavior of chemical compounds in different environments. Although specific data on “N-[(allylamino)carbonothioyl]-5-bromo-2-chlorobenzamide” were not found, similar studies on N-Piperidine benzamides provide insights into how these properties are determined and their relevance to the compound’s applications (Cheng De-ju, 2015).
Chemical Properties Analysis
The chemical properties, such as reactivity with other compounds, stability under various conditions, and the ability to undergo specific reactions, define the applications and handling of “N-[(allylamino)carbonothioyl]-5-bromo-2-chlorobenzamide” and related compounds. Research into organoselenium- and proton-mediated cyclization reactions of allylic amides and thioamides, for example, sheds light on the synthetic versatility and potential chemical transformations of these molecules (L. Engman, 1991).
properties
IUPAC Name |
5-bromo-2-chloro-N-(prop-2-enylcarbamothioyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrClN2OS/c1-2-5-14-11(17)15-10(16)8-6-7(12)3-4-9(8)13/h2-4,6H,1,5H2,(H2,14,15,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VREIORIBYCGGSA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=S)NC(=O)C1=C(C=CC(=C1)Br)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrClN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-2-chloro-N-(prop-2-en-1-ylcarbamothioyl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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